Cas no 1806337-40-5 (2-Methoxy-4-phenylpyridine-3-methanol)

• Product Name: 2-Methoxy-4-phenylpyridine-3-methanol
• CAS No: 1806337-40-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4801921
• Update Time: 2025-06-10

2-Methoxy-4-phenylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-phenylpyridine-3-methanol

• Inchi： 1S/C13H13NO2/c1-16-13-12(9-15)11(7-8-14-13)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： KRSKPGWYNZDJHW-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-4-phenylpyridine-3-methanol

Introduction to 2-Methoxy-4-phenylpyridine-3-methanol (CAS No. 1806337-40-5) and Its Emerging Applications in Chemical Biology

2-Methoxy-4-phenylpyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1806337-40-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which are well-documented for their diverse pharmacological effects and roles in medicinal chemistry. The presence of both methoxy and phenyl substituents in its molecular framework contributes to its complex interplay of electronic and steric effects, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The structural motif of 2-Methoxy-4-phenylpyridine-3-methanol incorporates a pyridine ring, which is a core scaffold in numerous bioactive molecules. Pyridine derivatives are widely recognized for their involvement in various biological processes, including enzyme inhibition, receptor binding, and signal transduction. The methoxy group at the 2-position and the phenyl ring at the 4-position enhance the compound's solubility and interact with biological targets in distinct ways, potentially modulating therapeutic responses. The hydroxymethyl group at the 3-position further adds to its reactivity, allowing for further functionalization or derivatization, which is a common strategy in medicinal chemistry to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of compounds like 2-Methoxy-4-phenylpyridine-3-methanol. These methodologies have identified several putative targets for this molecule, including kinases, transcription factors, and ion channels. For instance, studies suggest that pyridine-based compounds may interfere with ATP-binding sites on kinases, thereby inhibiting their activity. This has opened up avenues for developing novel antineoplastic agents, as kinases are often overexpressed or mutated in cancer cells.

Moreover, the phenyl ring in 2-Methoxy-4-phenylpyridine-3-methanol can serve as a hydrophobic anchor that interacts with lipid rafts or membrane proteins, influencing cellular signaling pathways. Such interactions are critical for drugs targeting neurological disorders or inflammatory conditions. The methoxy group, on the other hand, can participate in hydrogen bonding or π-stacking interactions with polar residues in protein binding pockets, enhancing binding affinity. These structural features make 2-Methoxy-4-phenylpyridine-3-methanol a versatile scaffold for designing molecules with tailored biological activities.

In the realm of drug discovery, the synthesis of analogs of 2-Methoxy-4-phenylpyridine-3-methanol has been extensively studied to identify more potent or selective derivatives. Strategies such as directed mutagenesis, structure-based drug design (SBDD), and fragment-based drug discovery (FBDD) have been employed to optimize lead compounds. For example, replacing the hydroxymethyl group with other functional groups like halides or amides can alter metabolic stability and bioavailability while retaining target engagement. Similarly, modifications to the phenyl ring can fine-tune electronic properties and improve solubility profiles.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their success in clinical trials. Notably, several drugs currently on the market belong to this chemical class, including antiviral agents and central nervous system (CNS) therapeutics. The mechanistic understanding of how these compounds exert their effects has laid a foundation for rational drug design approaches. By leveraging computational models and experimental data, researchers can predict how modifications to 2-Methoxy-4-phenylpyridine-3-methanol will impact its biological activity.

Recent studies have also highlighted the role of 2-Methoxy-4-phenylpyridine-3-methanol in modulating immune responses. Pyridine derivatives have been found to interact with immune receptors such as G protein-coupled receptors (GPCRs) and nuclear hormone receptors (NRs), influencing inflammatory pathways. For instance, some pyridines exhibit anti-inflammatory properties by inhibiting cytokine production or blocking signaling cascades involved in immune cell activation. These findings are particularly relevant given the increasing recognition of immune dysregulation in chronic diseases such as autoimmune disorders and metabolic syndrome.

The synthetic accessibility of 2-Methoxy-4-phenylpyridine-3-methanol also contributes to its appeal as a research tool and lead compound. Efficient synthetic routes allow for rapid production of libraries of derivatives for high-throughput screening (HTS), expediting the identification of novel bioactive molecules. Advances in green chemistry principles have further improved synthetic methodologies by reducing waste generation and energy consumption. Such sustainable practices align with broader efforts within the pharmaceutical industry to develop environmentally friendly drug discovery processes.

Another area where 2-Methoxy-4-phenylpyridine-3-methanol shows promise is in materials science applications beyond traditional pharmaceuticals. Pyridine-based polymers exhibit unique electronic properties due to their conjugated systems and can be used in organic electronics or sensors. The methoxy group provides additional functionality that can be exploited for cross-linking or polymerization reactions, enabling the design of tailored materials with specific properties.

In conclusion,2-Methoxy-4-phenylpyridine-3-methanol (CAS No. 1806337-40-5) is a multifaceted compound with significant potential across multiple domains of chemical biology and material science. Its structural features enable interactions with various biological targets, making it a valuable scaffold for drug development efforts aimed at treating cancers, neurological disorders, and inflammatory conditions among others. Furthermore,2-Methoxy--(1806337)-40-(...)">methoxypy-pyrdin--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)">--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)">methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin--(1806337)-40-(...)>methoxypy-pyrdin